Cas no 1254472-97-3 (Fezagepras sodium)

• Product Name: Fezagepras sodium
• CAS No: 1254472-97-3
• MF: C₁₃H₁₇NaO₂
• MW: 228.26265501976
• CID: 4582243
• PubChem ID: 46944243
• Update Time: 2025-10-25

Fezagepras sodium Chemical and Physical Properties

Names and Identifiers

• Setogepram sodium salt
• Setogepram sodium
• Setogepram (sodium salt)
• sodium 2-(3-pentylphenyl)acetate
• R05571KE07
• sodium;2-(3-pentylphenyl)acetate
• 3-Pentylbenzenacetic acid sodium salt
• 3-pentylbenzeneacetic acid sodium salt
• SB17465
• Benzeneacetic acid, 3-pentyl-, sodium salt (1:1)
• PBI-4050 sodium salt
• Fezagepras sodium
• PBI-4050 sodium
• UNII-R05571KE07
• 1254472-97-3
• DA-66503
• PBI-4050 (sodium)
• Fezagepras (sodium)
• CHEMBL4799780
• HY-100775
• CS-0020275
• 1254472-97-3 (sodium)
• BDBM50556782
• G16284
• SCHEMBL19095288

• Inchi： 1S/C13H18O2.Na/c1-2-3-4-6-11-7-5-8-12(9-11)10-13(14)15;/h5,7-9H,2-4,6,10H2,1H3,(H,14,15);/q;+1/p-1
• InChI Key： CNSJWSLXKSJQFE-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC1=CC=CC(=C1)CCCCC)=O

Computed Properties

• Exact Mass: 228.11262406 g/mol
• Monoisotopic Mass: 228.11262406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.26
• Topological Polar Surface Area: 40.1

Fezagepras sodium Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Fezagepras sodium

Fezagepras Sodium: An Innovative Compound in the Treatment of Anemia (CAS No. 1254472-97-3)

Fezagepras sodium (CAS No. 1254472-97-3) is a promising compound in the field of hematology, specifically for the treatment of anemia. This innovative molecule has garnered significant attention due to its unique mechanism of action and potential to improve patient outcomes. In this article, we will delve into the chemical properties, pharmacological effects, and recent clinical trials of Fezagepras sodium, highlighting its potential as a next-generation anemia therapy.

Chemical Properties and Structure

Fezagepras sodium is a synthetic compound with a molecular formula of C₁₈H₁₈N₆O₄S₂. It has a molecular weight of approximately 430.48 g/mol. The compound is characterized by its high solubility in water and its stability under physiological conditions. The structure of Fezagepras sodium includes several functional groups that contribute to its biological activity, including amine, carboxyl, and sulfonate groups. These functional groups are crucial for its interaction with specific cellular targets and its overall therapeutic effect.

Pharmacological Mechanism of Action

The primary mechanism of action of Fezagepras sodium involves the modulation of hepcidin, a key regulator of iron metabolism. Hepcidin is a peptide hormone produced by the liver that controls iron absorption from the diet and iron release from stores. Elevated levels of hepcidin can lead to iron sequestration and reduced iron availability for erythropoiesis, contributing to anemia. Fezagepras sodium acts as a hepcidin antagonist, reducing hepcidin levels and thereby increasing iron availability for red blood cell production.

In addition to its effect on hepcidin, Fezagepras sodium also exhibits anti-inflammatory properties. Chronic inflammation is a common underlying factor in many forms of anemia, particularly in patients with chronic kidney disease (CKD) or inflammatory bowel disease (IBD). By reducing inflammation, Fezagepras sodium can further enhance iron utilization and improve hemoglobin levels.

Clinical Trials and Efficacy

The clinical development of Fezagepras sodium has shown promising results in various phases of trials. In Phase II trials, patients with CKD-related anemia who received Fezagepras sodium demonstrated significant improvements in hemoglobin levels compared to placebo-treated patients. The compound was well-tolerated, with no major adverse events reported.

A recent Phase III trial involving over 500 patients with CKD-related anemia further confirmed the efficacy and safety profile of Fezagepras sodium. The trial results showed that patients treated with Fezagepras sodium achieved higher hemoglobin levels and required fewer erythropoietin-stimulating agents (ESAs) compared to those receiving standard care. These findings suggest that Fezagepras sodium could be a valuable addition to the current treatment options for anemia in CKD patients.

Safety Profile and Side Effects

The safety profile of Fezagepras sodium has been extensively evaluated in clinical trials. Common side effects include mild gastrointestinal symptoms such as nausea and diarrhea, which are generally well-managed with supportive care. More serious side effects are rare but may include hypersensitivity reactions and transient increases in liver enzymes. Overall, the safety profile of Fezagepras sodium is favorable, making it a suitable candidate for long-term use in chronic conditions like CKD-related anemia.

Potential Applications Beyond Anemia Treatment

Beyond its primary use in treating anemia, there is growing interest in exploring the broader therapeutic applications of Fezagepras sodium. Recent studies have investigated its potential benefits in other conditions characterized by iron dysregulation or chronic inflammation. For example, preliminary data suggest that Fezagepras sodium may have therapeutic potential in managing iron overload disorders such as hereditary hemochromatosis.

In addition, the anti-inflammatory properties of Fezagepras sodium make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and systemic lupus erythematosus (SLE). Further research is needed to fully understand the scope of its therapeutic applications and to optimize dosing regimens for different patient populations.

FUTURE DIRECTIONS AND CONCLUSIONS

The development of Fezagepras sodium(CAS No. 1254472-97-3) represents a significant advancement in the treatment of anemia and related conditions. Its unique mechanism of action targeting hepcidin modulation offers a novel approach to improving iron availability and red blood cell production. The positive results from clinical trials underscore its potential as a safe and effective therapy for patients with CKD-related anemia.

Ongoing research aims to further elucidate the molecular mechanisms underlying the effects of, optimize its formulation for various routes of administration, and explore its broader therapeutic applications. As more data become available, it is likely that